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Compound of Interest

Compound Name: 3,3"-Azodibenzoic Acid

Cat. No.: B1269039

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synonyms, identifiers, and nomenclature
associated with the chemical compound 3,3'-Azodibenzoic Acid. Accurate and consistent
terminology is critical in research, development, and regulatory contexts to ensure clarity and
avoid ambiguity.

Chemical Identity and Synonyms

3,3'-Azodibenzoic Acid is a dicarboxylic acid derivative of azobenzene. It is characterized by
two benzoic acid moieties linked by an azo group (-N=N-) at the 3 and 3' positions of the
benzene rings. Over time and across different suppliers and databases, it has been assigned
various names and identifiers.

A structured summary of these identifiers is presented below for clear comparison.

Data Presentation: Synonyms and ldentifiers
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Identifier Type

Value

Primary Name

3,3'-Azodibenzoic Acid[1][2]

Systematic (IUPAC) Name

3-[(3-carboxyphenyl)diazenyl]benzoic acid[1][2]
[3]

Alternative Names

Azobenzene-3,3'-dicarboxylic Acid[1]

3,3'-(Diazene-1,2-diyl)dibenzoic acid[2]

Benzoic acid, 3,3'-(1,2-diazenediyl)bis-[2]

CAS Registry Number

621-18-1[1][2][3]

PubChem Compound ID (CID)

578067[1][3]

EC Number 677-087-2[1]
MDL Number MFCD03844759[3][4]
InChl Key QBVIXYABUQQSRY-UHFFFAOYSA-N[1][3]

Molecular Formula

C14H10N204[1][3]

Molecular Weight

270.24 g/mol [1]

Experimental Protocols

The identification and confirmation of 3,3'-Azodibenzoic Acid and its synonyms typically rely

on standard analytical chemistry techniques. While this guide focuses on nomenclature, a brief

overview of relevant experimental protocols is provided for context.

General Methodologies for Structural Confirmation:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the

structure by analyzing the chemical shifts and coupling constants of the protons and carbons

in the molecule, ensuring the substitution pattern on the aromatic rings and the presence of

the carboxylic acid groups.

e High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound. A common method involves using a C18 column with a mobile phase consisting
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of a mixture of acetonitrile and water (with an acid additive like formic acid or trifluoroacetic
acid) under gradient elution, with detection by UV-vis spectrophotometry.

o Mass Spectrometry (MS): Provides the mass-to-charge ratio of the molecule, confirming its
molecular weight. Techniques like Electrospray lonization (ESI) are commonly employed.

» Neutralization Titration: This classical method can be used to determine the purity of the acid
by titrating a known mass of the sample with a standardized solution of a strong base, such
as sodium hydroxide.

Note: Detailed, step-by-step experimental protocols for the synthesis or specific analysis of
3,3'-Azodibenzoic Acid are beyond the scope of this nomenclatural guide but can be found in
dedicated chemical synthesis and analysis literature.

Visualization of Nomenclature Relationships

To illustrate the relationship between the primary name and its various synonyms and
identifiers, the following diagram is provided. This logical map helps to visualize how different
terms relate to the core chemical structure.

Registry Numbers
& Identifiers

3-[(3-carboxyphenyl)diazenyl]benzoic acit ‘ Azobenzene-3,3'-dicarboxylic Acid ‘ ‘ 3,3-(Diazene-1,2-diyl)dibenzoic acid ‘ ‘ CAS: 621-18-1 ‘ ‘ PubChem CID: 578067 ‘ ‘ InChIKey: QBVIXYABUQQSRY...
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Caption: Logical relationship of 3,3'-Azodibenzoic Acid nomenclature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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